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Compound of Interest

Compound Name: 3,4-Dibromofuran

Cat. No.: B150810

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 3,4-Dibromofuran. Intended for researchers, scientists, and professionals in
drug development, this document consolidates essential data, including physical and chemical
properties, detailed experimental protocols for its synthesis and key reactions, and
spectroscopic data for characterization. The information is presented in a structured format to
facilitate easy access and comparison, with visualizations to clarify reaction pathways and
experimental workflows.

Chemical Properties

3,4-Dibromofuran is a halogenated heterocyclic compound that serves as a versatile
intermediate in organic synthesis. Its chemical and physical properties are summarized in the
table below.
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Property Value Reference
Molecular Formula CaH2Br20 [1]
Molecular Weight 225.87 g/mol [1]
CAS Number 32460-02-9 [1]
Appearance Colorless to brown clear liquid [1]
Melting Point 6 °C [1]
Boiling Point 166 °C (at 760 mmHgQ) [1]
Density 2.2 g/lcm3 [1]
Refractive Index n20/D 1.55 [1]

Spectroscopic Data

Accurate structural elucidation of 3,4-Dibromofuran relies on various spectroscopic
techniques. The following sections provide an overview of the expected spectroscopic data.

'H NMR Spectroscopy

The *H NMR spectrum of 3,4-Dibromofuran is expected to show a singlet for the two
equivalent protons on the furan ring. The chemical shift of these protons is influenced by the
electron-withdrawing effect of the bromine atoms and the oxygen atom in the furan ring.

3C NMR Spectroscopy

The 13C NMR spectrum will provide information about the carbon framework of the molecule.
Two distinct signals are expected: one for the bromine-substituted carbons (C3 and C4) and
another for the carbons adjacent to the oxygen (C2 and C5).

Infrared (IR) Spectroscopy

The IR spectrum of 3,4-Dibromofuran will exhibit characteristic absorption bands
corresponding to the vibrations of its functional groups. Key expected peaks include C-H
stretching and bending vibrations for the furan ring, C-O-C stretching of the ether linkage, and
C-Br stretching vibrations.
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Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for determining the molecular weight and fragmentation
pattern of 3,4-Dibromofuran. The mass spectrum will show a molecular ion peak
corresponding to the molecular weight of the compound. Due to the presence of two bromine
atoms, a characteristic isotopic pattern for Brz will be observed for the molecular ion and
bromine-containing fragments.

Synthesis of 3,4-Dibromofuran

A common and efficient method for the synthesis of 3,4-Dibromofuran involves the oxidation
of trans-2,3-Dibromo-2-butene-1,4-diol.

Experimental Protocol: Oxidation of trans-2,3-Dibromo-
2-butene-1,4-diol

This protocol is based on the method described by Kraus and Wang (1998).[1]

Materials:

trans-2,3-Dibromo-2-butene-1,4-diol
e Potassium dichromate (K2Cr207)
 Sulfuric acid (H2S0a4)

e Hexane

o Water

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel
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e Rotary evaporator
Procedure:

 In a round-bottom flask, a solution of trans-2,3-Dibromo-2-butene-1,4-diol in a biphasic
mixture of hexane and water is prepared.

o Potassium dichromate and a catalytic amount of sulfuric acid are added to the mixture.

e The reaction mixture is heated to 85 °C and refluxed for 6 hours with vigorous stirring.

» After cooling to room temperature, the organic layer is separated using a separatory funnel.
e The aqueous layer is extracted with hexane.

o The combined organic layers are washed with water and brine, then dried over anhydrous
sodium sulfate.

e The solvent is removed under reduced pressure using a rotary evaporator to yield 3,4-
Dibromofuran.

Yield: 83%[1]
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Synthesis of 3,4-Dibromofuran

K2Cr207, H2S0O4
Hexane/Water, 85 °C, 6h

trans-2,3-Dibromo-2-butene-1,4-diol

3,4-Dibromofuran

Click to download full resolution via product page
Caption: Oxidation of trans-2,3-Dibromo-2-butene-1,4-diol.

Reactivity and Key Reactions

3,4-Dibromofuran is a valuable building block in organic synthesis due to the reactivity of its
carbon-bromine bonds, which can participate in various cross-coupling reactions, and the diene
system of the furan ring, which can undergo cycloaddition reactions.

Diels-Alder Cycloaddition

3,4-Dibromofuran can act as a diene in Diels-Alder reactions. A notable example is its reaction
with azo diesters.

Materials:
e 3,4-Dibromofuran

o Diethyl azodicarboxylate (DEAD)
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e Anhydrous solvent (e.g., dichloromethane or toluene)
e Round-bottom flask

o Magnetic stirrer

Procedure:

e To a solution of 3,4-Dibromofuran in an anhydrous solvent, add diethyl azodicarboxylate at
room temperature.

« Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

e Upon completion, the solvent is removed under reduced pressure.

e The crude product is purified by column chromatography on silica gel to yield the Diels-Alder
adduct.

Diels-Alder Reaction of 3,4-Dibromofuran

Reactants

3,4-Dibromofuran Diethyl Azodicarboxylate

AN /

[4+2] Cycloaddition

Diels-Alder Adduct
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Caption: Diels-Alder cycloaddition of 3,4-Dibromofuran.

Safety and Handling

3,4-Dibromofuran should be handled with care in a well-ventilated fume hood. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

3,4-Dibromofuran is a highly functionalized and reactive intermediate with significant
applications in organic synthesis, particularly in the preparation of complex molecules for the
pharmaceutical and agrochemical industries. This guide has provided a detailed overview of its
chemical properties, spectroscopic data, synthesis, and key reactions to serve as a valuable
resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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